N,N''-1,2-ethanediylbis[N'-(4-fluorophenyl)-N-phenyl(thiourea)]

• IUPAC Name: 3-(4-fluorophenyl)-1-[2-[N-[(4-fluorophenyl)carbamothioyl]anilino]ethyl]-1-phenylthiourea
• InChI: InChI=1S/C28H24F2N4S2/c29-21-11-15-23(16-12-21)31-27(35)33(25-7-3-1-4-8-25)19-20-34(26-9-5-2-6-10-26)28(36)32-24-17-13-22(30)14-18-24/h1-18H,19-20H2,(H,31,35)(H,32,36)
• InChI Key: JVQPUNKYZDSDBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(CCN(C2=CC=CC=C2)C(=S)NC3=CC=C(C=C3)F)C(=S)NC4=CC=C(C=C4)F
• Molecular Formula: C28H24F2N4S2
• Molecular Weight: 518.6 g/mol

Description

N,N''-1,2-ethanediylbis[N'-(4-fluorophenyl)-N-phenyl(thiourea)] is a chemical compound that belongs to the class of thiourea derivatives. It is a white crystalline solid that is sparingly soluble in water. This compound has been extensively studied for its potential applications in the field of scientific research.

Mechanism of Action

The exact mechanism of action of N,N''-1,2-ethanediylbis[N'-(4-fluorophenyl)-N-phenyl(thiourea)] is not fully understood. However, it has been suggested that it exerts its antitumor activity by inducing apoptosis in cancer cells. It has also been suggested that it inhibits the growth of viruses and fungi by interfering with their replication processes.
Biochemical and Physiological Effects:
N,N''-1,2-ethanediylbis[N'-(4-fluorophenyl)-N-phenyl(thiourea)] has been shown to exhibit biochemical and physiological effects in various studies. It has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to inhibit the replication of viruses and fungi. Additionally, it has been found to induce the production of reactive oxygen species, which play a role in cell signaling and apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N,N''-1,2-ethanediylbis[N'-(4-fluorophenyl)-N-phenyl(thiourea)] in lab experiments is its potential as a fluorescent probe for the detection of metal ions. It is also relatively easy to synthesize and has been found to exhibit potent antitumor, antiviral, and antifungal activities. However, one of the limitations of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N,N''-1,2-ethanediylbis[N'-(4-fluorophenyl)-N-phenyl(thiourea)]. One potential direction is the further investigation of its antitumor activity and its potential use in cancer therapy. Another potential direction is the development of new fluorescent probes based on this compound for the detection of other metal ions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the field of scientific research.

Synthesis Methods

The synthesis of N,N''-1,2-ethanediylbis[N'-(4-fluorophenyl)-N-phenyl(thiourea)] involves the reaction of 4-fluoroaniline and phenylisothiocyanate in the presence of ethylenediamine. The reaction mixture is then heated to obtain the final product.

Scientific Research Applications

N,N''-1,2-ethanediylbis[N'-(4-fluorophenyl)-N-phenyl(thiourea)] has been studied for its potential applications in the field of scientific research. It has been found to exhibit antitumor, antiviral, and antifungal activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.